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Compound of Interest

Compound Name: Isostearic acid

Cat. No.: B052629 Get Quote

An In-Depth Technical Guide to Isostearic Acid for Researchers and Drug Development

Professionals

Chemical Identity and Nomenclature
Isostearic acid is a branched-chain saturated fatty acid with 18 carbon atoms. Unlike its linear

isomer, stearic acid, isostearic acid is a clear, oily liquid at room temperature.[1] It is important

to note that commercial isostearic acid is not a single chemical entity but rather a mixture of

branched-chain isomers, predominantly methyl-branched isomers of octadecanoic acid.[2] The

specific position of the methyl group along the carbon chain can vary depending on the

manufacturing process.[3]

The most frequently cited specific isomer in chemical databases is 16-methylheptadecanoic

acid.[4][5] Due to the isomeric mixture, multiple CAS numbers are often associated with

isostearic acid.

Table 1: Chemical Identifiers for Isostearic Acid
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Identifier Value

Common Name Isostearic Acid

IUPAC Name

Isooctadecanoic acid[6]; 16-

methylheptadecanoic acid (for a specific isomer)

[4][7]

CAS Numbers 2724-58-5, 30399-84-9[6][8]

Chemical Formula C₁₈H₃₆O₂[6][9]

Molecular Weight 284.48 g/mol [5][9]

EC Number 250-178-0[4]

Physicochemical Properties
The branched structure of isostearic acid prevents the molecules from packing tightly,

resulting in a significantly lower melting point compared to stearic acid and giving it liquid

properties at room temperature.[1][9] This structure also imparts excellent oxidative, thermal,

and odor stability.[4][8]

Table 2: Physicochemical Data of Isostearic Acid
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Property Value Source(s)

Appearance
Clear, colorless to pale yellow

liquid
[6][9]

Odor Mild, faint [6][9]

Melting Point

-10°C to -6°C (mixture); 69.5°C

(16-methylheptadecanoic acid

isomer)

[4][9]

Boiling Point Approximately 250°C to 400°C [4][9]

Viscosity Approx. 45 cP at 25°C [10]

Density 0.89 g/mL at 25°C

Solubility

Soluble in oils, DMSO (≥10

mg/ml), and ethanol (≥10

mg/ml)

[1]

Stability

Stable under normal

conditions; resistant to

oxidation

[9][10]

Acid Value 175-195 mgKOH/g [8]

Synthesis and Manufacturing
Isostearic acid is primarily produced from natural sources like vegetable oils (e.g., oleic acid

from soybean oil) or animal fats through catalytic processes.[1][6] The key step is the

isomerization of the linear fatty acid chain to create a branched structure.

Common Synthesis Methods
Clay-Catalyzed Isomerization: This industrial method involves heating oleic acid with a

natural mineral catalyst, such as activated clay, at high temperatures (180-260°C) and

pressures.[3][4] This process typically yields a complex mixture of monomeric branched-

chain acids (isostearic acid) and C36 dimeric fatty acids.[3][11]
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Zeolite-Catalyzed Isomerization: A more refined method uses zeolite catalysts (e.g., H-

Ferrierite) to isomerize oleic acid.[3][11] This process offers better control over the reaction,

preferentially yielding a mixture of isostearic acids with the methyl branch located between

the 8th and 14th carbon positions.[11] Subsequent hydrogenation is required to saturate any

remaining double bonds.[3]

General Manufacturing Workflow
The following diagram outlines a typical production process for isostearic acid starting from

vegetable oil.
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Caption: General workflow for the industrial production of isostearic acid.
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Applications in Drug Development and Research
While widely used in cosmetics, isostearic acid possesses unique properties that make it a

valuable compound for pharmaceutical and research applications.

Pharmaceutical Excipient: It functions as an excipient to enhance the solubility of poorly

soluble active pharmaceutical ingredients (APIs), thereby improving bioavailability.[12] Its

properties are also utilized in controlled-release formulations and transdermal patches to

modulate drug delivery.[12][13]

Inflammatory Response Induction: Recent research has identified isostearic acid as a key

active component in imiquimod cream formulations used to induce psoriasis-like skin

inflammation in mouse models.[14] This finding is critical for researchers using this model, as

it suggests that isostearic acid itself drives a significant portion of the inflammatory

response.[14]

Experimental Protocols
In Vivo Psoriaform Disease Model Induction
This protocol is based on studies identifying isostearic acid's pro-inflammatory effects in the

widely used imiquimod-induced psoriasis mouse model.[14]

Animal Model: BALB/cJRj mice are typically used.

Test Substance: A cream formulation containing 25% (w/V) isostearic acid. A vehicle control

cream (without isostearic acid or imiquimod) and a positive control (e.g., 5% imiquimod

cream, which contains isostearic acid) should be used.

Application: Apply 50 mg of the cream to a 2 cm² area of shaved dorsal skin daily.

Duration: Continue application for 2 to 5 days. Signs of inflammation (erythema, scaling, skin

thickness) are monitored daily.

Endpoint Analysis: After the treatment period, skin and systemic samples are collected.

Analysis can include histology of skin sections, measurement of pro-inflammatory cytokines

(e.g., IL-1β, IL-23, IL-17) in tissue homogenates via ELISA or qPCR, and assessment of

systemic effects like splenomegaly or liver enlargement.[14]
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Signaling Pathways
Studies have shown that topical application of isostearic acid can trigger a specific

inflammatory cascade in the skin, making it relevant for dermatological and immunological

research.[14]

Isostearic Acid-Induced Inflammatory Pathway
The mechanism involves the activation of the inflammasome, a multiprotein complex that

initiates an inflammatory response, and subsequent upregulation of the IL-23/IL-17 axis, a key

pathway in psoriasis pathogenesis.[14]
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Caption: Inflammatory signaling cascade initiated by isostearic acid in skin.

Toxicology and Safety Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b052629?utm_src=pdf-body-img
https://www.benchchem.com/product/b052629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isostearic acid is generally considered to have a low toxicity profile and is safe for use in

topical applications. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that

isostearic acid is safe as a cosmetic ingredient in its current practices of use.[2]

Table 3: Summary of Toxicological Data

Endpoint Result Species Source(s)

Acute Oral LD₅₀
> 2000 mg/kg; > 32

ml/kg
Rat [10][15]

Skin Irritation Non-irritant (undiluted) Human, Rabbit [2][15]

Skin Sensitization Not a sensitizer Human [2][15]

Phototoxicity
No indication of

phototoxicity
Human [2][15]

Carcinogenicity

Not listed as a

carcinogen by IARC,

NTP, or OSHA

N/A [16][17]

Comedogenicity

Some evidence, but

human predictability is

low

N/A [2]

In summary, isostearic acid is a multifaceted fatty acid with well-defined physicochemical

properties and a favorable safety profile. Its role as both a versatile pharmaceutical excipient

and a newly-identified active inflammatory agent makes it a compound of significant interest to

researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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